molecular formula C13H10N4O2S B5538857 2-(1,3-benzoxazol-2-ylthio)-N-2-pyrimidinylacetamide

2-(1,3-benzoxazol-2-ylthio)-N-2-pyrimidinylacetamide

Cat. No. B5538857
M. Wt: 286.31 g/mol
InChI Key: HCQIGOKEVXRYST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of compounds similar to 2-(1,3-Benzoxazol-2-ylthio)-N-2-pyrimidinylacetamide involves the use of doubly electrophilic building blocks, such as 2-chloro-N-phenylacetamide and N-(benzo[d]thiazol-2-yl)-2-chloroacetamide, for ring annulation processes leading to various heterocyclic compounds. These methods yield products through elimination reactions and have been confirmed through analytical and spectral studies, including single crystal X-ray data (Janardhan et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds involves intricate heterocyclic frameworks that are elucidated using various spectroscopic techniques, including IR, NMR, and mass spectrometry, alongside elemental analysis and X-ray crystallography. Such studies reveal the configuration and conformation of these molecules, providing insights into their molecular architecture (Subasri et al., 2017).

Chemical Reactions and Properties

Chemical reactions involving 2-(1,3-Benzoxazol-2-ylthio)-N-2-pyrimidinylacetamide derivatives often encompass interactions with various reagents to yield a range of products, demonstrating the compound's reactive versatility. These reactions can be influenced by the presence of substituents, showcasing the compound’s reactivity and potential for further functionalization (Abdelhamid et al., 2007).

Physical Properties Analysis

The physical properties of these compounds, including their crystalline structure, are crucial for understanding their behavior and potential applications. Crystallographic studies offer detailed insights into the molecular geometry, hydrogen bonding, and overall molecular arrangement, contributing to the understanding of their physical characteristics (Subasri et al., 2017).

Chemical Properties Analysis

Investigations into the chemical properties of 2-(1,3-Benzoxazol-2-ylthio)-N-2-pyrimidinylacetamide derivatives focus on their reactivity, including electrophilic and nucleophilic reactions, and their interactions under various conditions. These studies are essential for exploring the compound's functionality and its utility in synthetic chemistry applications (Seenaiah et al., 2014).

Scientific Research Applications

Amplification of Phleomycin Effects

Research has explored the metabolism of amplifiers of phleomycin in mice, where compounds related to "2-(1,3-benzoxazol-2-ylthio)-N-2-pyrimidinylacetamide" showed potential in enhancing the effects of phleomycin against Escherichia coli cultures in vitro. The metabolism of these compounds in biological systems has been followed to understand their transformation and potential utility in therapeutic contexts (Brown & Iwai, 1979).

Synthesis of Novel Compounds

The synthesis of fused thiazolo[3,2-a]pyrimidinones using N-aryl-2-chloroacetamides as electrophilic building blocks has been documented. This synthetic route involves the formation of compounds closely related to "2-(1,3-benzoxazol-2-ylthio)-N-2-pyrimidinylacetamide" and showcases their potential in generating novel compounds with potential biological activities (Janardhan et al., 2014).

Development of Imaging Agents

A study on the synthesis and biological evaluation of substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines for the study of the peripheral benzodiazepine receptor using positron emission tomography highlights the potential use of related compounds in neurodegenerative disorder imaging. The specific compounds synthesized were found to have high affinity and selectivity for peripheral benzodiazepine receptors, suggesting their utility in imaging and therapeutic interventions for neurological conditions (Fookes et al., 2008).

Palladium-Catalyzed Synthesis

The palladium-catalyzed carbonylative multicomponent synthesis of functionalized benzimidazothiazoles demonstrates the chemical versatility of compounds structurally related to "2-(1,3-benzoxazol-2-ylthio)-N-2-pyrimidinylacetamide." This research outlines a method for producing a range of compounds with potential applications in material science, pharmaceuticals, and as chemical intermediates (Veltri et al., 2016).

Antioxidant Applications

Another study focused on the preparation and evaluation of benzimidazole derivatives as antioxidants for base oil, showcasing the utility of "2-(1,3-benzoxazol-2-ylthio)-N-2-pyrimidinylacetamide" related compounds in industrial applications. These compounds were studied for their effectiveness in improving the oxidation stability of base oils, indicating their potential as industrial antioxidants (Basta et al., 2017).

properties

IUPAC Name

2-(1,3-benzoxazol-2-ylsulfanyl)-N-pyrimidin-2-ylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H10N4O2S/c18-11(17-12-14-6-3-7-15-12)8-20-13-16-9-4-1-2-5-10(9)19-13/h1-7H,8H2,(H,14,15,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HCQIGOKEVXRYST-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)N=C(O2)SCC(=O)NC3=NC=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H10N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

286.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1,3-benzoxazol-2-ylsulfanyl)-N-(pyrimidin-2-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.